Cas no 97872-14-5 (2-(1,2-benzoxazol-3-yl)-N-(2-phenylbutan-2-yl)acetamide)

• Product name: 2-(1,2-benzoxazol-3-yl)-N-(2-phenylbutan-2-yl)acetamide
• CAS No: 97872-14-5
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 1989550
• PubChem ID: 176675

2-(1,2-benzoxazol-3-yl)-N-(2-phenylbutan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-N-(2-phenylbutan-2-yl)acetamide
• 97872-14-5
• 2-Benzo(d)isoxazol-3-yl-N-(2-phenylbutan-2-yl)acetamide
• 2-(1,2-Benzoxazol-3-yl)-N-(2-phenylbutan-2-yl)ethanimidic acid
• DTXSID20913603

• Inchi： InChI=1S/C19H20N2O2/c1-3-19(2,14-9-5-4-6-10-14)20-18(22)13-16-15-11-7-8-12-17(15)23-21-16/h4-12H,3,13H2,1-2H3,(H,20,22)
• InChI Key： LSPHNMMYZMCOMD-UHFFFAOYSA-N
• SMILES： CCC(C)(C1=CC=CC=C1)NC(=O)CC2=NOC3=CC=CC=C32

Computed Properties

• Exact Mass: 308.152
• Monoisotopic Mass: 308.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.159
• Boiling Point: 538.8°C at 760 mmHg
• Flash Point: 279.7°C
• Refractive Index: 1.594